Cas no 921198-25-6 (Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-)

Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]- structure
921198-25-6 structure
Product Name:Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-
CAS No:921198-25-6
MF:C24H20BNO2
MW:365.232106208801
CID:745539
PubChem ID:71422436
Update Time:2025-04-19

Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-
    • [2-[(pyren-2-ylmethylamino)methyl]phenyl]boronic acid
    • SB83618
    • (2-(((Pyren-2-ylmethyl)amino)methyl)phenyl)boronic acid
    • starbld0019302
    • [2-({[(PYREN-2-YL)METHYL]AMINO}METHYL)PHENYL]BORONIC ACID
    • 921198-25-6
    • DTXSID90841464
    • Inchi: 1S/C24H20BNO2/c27-25(28)22-7-2-1-4-21(22)15-26-14-16-12-19-10-8-17-5-3-6-18-9-11-20(13-16)24(19)23(17)18/h1-13,26-28H,14-15H2
    • InChI Key: YCGMXZCTYLTMSZ-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC=CC=1CNCC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34)O

Computed Properties

  • Exact Mass: 365.1587090g/mol
  • Monoisotopic Mass: 365.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5Ų
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